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Compound of Interest

Compound Name: MS15

Cat. No.: B10830973 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: A specific Chemical Abstracts Service (CAS) number for the antimicrobial peptide

MS15, derived from Bacillus velezensis, was not identified in the reviewed literature. The

information presented herein pertains to the biologically active peptide designated as MS15 in

scientific publications.

Executive Summary
MS15 is an antimicrobial peptide (AMP) isolated from Bacillus velezensis, a bacterium found in

fermented foods. This peptide has garnered significant interest due to its dual functionality as

both a potent antimicrobial agent against a range of pathogenic bacteria and a robust

antioxidant. Its mechanism of action involves the activation of the Nrf2-mediated heme

oxygenase-1 (HO-1) signaling pathway, which plays a critical role in the cellular defense

against oxidative stress. With a molecular weight of approximately 6 to 6.5 kDa, MS15 exhibits

stability over a wide range of pH and temperature conditions, making it a promising candidate

for various therapeutic and biotechnological applications. This guide provides a comprehensive

overview of MS15, including its physicochemical properties, mechanism of action, biological

activity, and detailed experimental protocols for its characterization.

Physicochemical Properties
The antimicrobial peptide MS15 possesses distinct physicochemical characteristics that

contribute to its biological function and stability. These properties are summarized in the table
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below.

Property Description

Source Organism Bacillus velezensis[1]

Molecular Weight
Approximately 6.0-6.5 kDa, as determined by

Tricine-SDS-PAGE and mass spectrometry.[2]

Peptide Nature

Identified as a bacteriocin-like peptide. Some

studies on B. velezensis have also identified

lipopeptides such as surfactins, fengycins, and

iturins with antimicrobial activity.[2][3][4]

pH Stability
The peptide exhibits stability over a broad pH

range.

Temperature Stability

MS15 retains a significant portion of its activity

after incubation at elevated temperatures,

though it is susceptible to degradation under

autoclaving conditions.

Mechanism of Action: Nrf2/HO-1 Signaling Pathway
MS15 exerts its antioxidant effects by modulating a key cellular defense pathway against

oxidative stress: the Nrf2/HO-1 signaling pathway.[5] Under normal physiological conditions,

the transcription factor Nrf2 (Nuclear factor erythroid 2-related factor 2) is kept in the cytoplasm

by its inhibitor, Keap1 (Kelch-like ECH-associated protein 1), which facilitates its degradation.

[5][6][7]

In the presence of oxidative stress or inducers like MS15, Nrf2 dissociates from Keap1 and

translocates to the nucleus.[5][7] Within the nucleus, Nrf2 binds to the Antioxidant Response

Element (ARE) in the promoter regions of various antioxidant genes, initiating their

transcription.[6][8] A primary target of this pathway is Heme Oxygenase-1 (HO-1), an enzyme

that catalyzes the degradation of heme into biliverdin, free iron, and carbon monoxide, all of

which have cytoprotective effects.[5][6] The upregulation of HO-1 and other antioxidant

enzymes, such as catalase (CAT), glutathione peroxidase (GPx), and superoxide dismutase

(SOD), helps to mitigate cellular damage by reducing reactive oxygen species (ROS).[5]
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Caption: Nrf2/HO-1 signaling pathway activated by MS15.
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Biological Activity
MS15 demonstrates significant antimicrobial activity against a variety of pathogenic bacteria.

The potency of this activity is quantified by the Minimum Inhibitory Concentration (MIC), which

is the lowest concentration of the peptide that prevents visible growth of a microorganism.

Pathogenic Bacteria
Minimum Inhibitory Concentration (MIC)
(µg/mL)

Listeria monocytogenes 2.5

Escherichia coli 7.5

Salmonella spp. 15

Shigella spp. 15

Other Pathogens Ranges from 2.5 to 160

Note: MIC values can vary based on the specific strain and experimental conditions.[2][9]

Experimental Protocols
Production and Purification of MS15
A general protocol for the production and purification of antimicrobial peptides from Bacillus

velezensis involves several key steps.[2][10][11]

Culture and Fermentation:B. velezensis is cultured in a suitable broth medium under

optimized conditions (e.g., temperature, pH, and incubation time) to maximize peptide

production.[2]

Extraction: The antimicrobial peptides are often secreted into the culture supernatant. The

cell-free supernatant is collected by centrifugation. Peptides can be initially extracted and

concentrated using methods like ammonium sulfate precipitation or solvent extraction (e.g.,

with butanol).[2]

Purification: The crude extract is subjected to one or more chromatography steps for

purification. A common technique is Reversed-Phase High-Performance Liquid
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Chromatography (RP-HPLC), which separates peptides based on their hydrophobicity.[3][12]

Characterization: The molecular weight of the purified peptide is determined using

techniques like Tricine-SDS-PAGE and mass spectrometry (e.g., MALDI-TOF).[2][10]

Antimicrobial Activity Assay (Broth Microdilution)
The Minimum Inhibitory Concentration (MIC) of MS15 is typically determined using the broth

microdilution method according to guidelines from the Clinical and Laboratory Standards

Institute (CLSI).[13][14]

Preparation of Peptide Solutions: The purified MS15 peptide is serially diluted in a suitable

broth (e.g., Mueller-Hinton Broth) in a 96-well microtiter plate.[13]

Preparation of Bacterial Inoculum: The target bacterial strain is grown to a specific optical

density and then diluted to a standardized concentration (e.g., 5 x 10^5 CFU/mL).[14]

Incubation: An equal volume of the bacterial inoculum is added to each well of the microtiter

plate containing the peptide dilutions. The plate is then incubated under appropriate

conditions (e.g., 37°C for 18-24 hours).[13][14]

Determination of MIC: The MIC is recorded as the lowest concentration of the peptide at

which no visible bacterial growth is observed.[13]

Antioxidant Activity Assay (DPPH Radical Scavenging)
The free radical scavenging ability of MS15 can be assessed using the stable 2,2-diphenyl-1-

picrylhydrazyl (DPPH) radical.[15][16]

Reaction Mixture: A solution of DPPH in a solvent like methanol or ethanol is prepared.

Different concentrations of the MS15 peptide are added to the DPPH solution.[15]

Incubation: The reaction mixtures are incubated in the dark at room temperature for a

specified period (e.g., 30 minutes).

Measurement: The absorbance of the solutions is measured at a specific wavelength

(typically around 517 nm) using a spectrophotometer. The scavenging of the DPPH radical

by the peptide results in a decrease in absorbance.[15]
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Calculation: The percentage of radical scavenging activity is calculated using the formula:

[(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100. The EC50

value (the concentration of the peptide required to scavenge 50% of the DPPH radicals) can

then be determined.[16]

Experimental Workflow
The following diagram illustrates a typical workflow for the discovery and characterization of the

MS15 antimicrobial peptide.
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Experimental Workflow for MS15 Characterization
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Caption: A logical workflow for MS15 characterization.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b10830973?utm_src=pdf-body-img
https://www.benchchem.com/product/b10830973?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
The Bacillus velezensis-derived peptide MS15 represents a promising bioactive compound with

significant potential in drug development. Its dual-action capability as both an antimicrobial and

an antioxidant agent, coupled with its favorable stability profile, makes it an attractive candidate

for further preclinical and clinical investigation. The elucidation of its mechanism of action

through the Nrf2/HO-1 signaling pathway provides a solid foundation for targeted therapeutic

applications. The protocols and data presented in this guide offer a comprehensive resource for

researchers and scientists working on the development of novel peptide-based therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Anti-listerial peptides from a marine Bacillus velezensis FTL7: production optimization,
characterizations and molecular docking studies - PMC [pmc.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. Frontiers | Isolation and purification of antibacterial lipopeptides from Bacillus velezensis
YA215 isolated from sea mangroves [frontiersin.org]

5. researchgate.net [researchgate.net]

6. researchgate.net [researchgate.net]

7. dovepress.com [dovepress.com]

8. Role of Nrf2/HO-1 system in development, oxidative stress response and diseases: an
evolutionarily conserved mechanism - PMC [pmc.ncbi.nlm.nih.gov]

9. Isolation and purification of antibacterial lipopeptides from Bacillus velezensis YA215
isolated from sea mangroves - PMC [pmc.ncbi.nlm.nih.gov]

10. Antimicrobial activities of Bacillus velezensis strains isolated from stingless bee products
against methicillin-resistant Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]

11. Antimicrobial Peptide Production and Purification - PubMed [pubmed.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b10830973?utm_src=pdf-body
https://www.benchchem.com/product/b10830973?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Illustration-of-hypothetical-antioxidant-mechanism-for-peptide-MS15-against-oxidative_fig7_344414484
https://pmc.ncbi.nlm.nih.gov/articles/PMC10923759/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10923759/
https://www.researchgate.net/publication/358160289_Purification_and_characterization_of_antibacterial_surfactin_isoforms_produced_by_Bacillus_velezensis_SK
https://www.frontiersin.org/journals/nutrition/articles/10.3389/fnut.2022.1064764/full
https://www.frontiersin.org/journals/nutrition/articles/10.3389/fnut.2022.1064764/full
https://www.researchgate.net/figure/The-regulatory-mechanisms-for-Nrf2-HO-1-signaling-pathway-Under-normal-conditions-Keap1_fig3_385501301
https://www.researchgate.net/figure/A-schematic-presentation-of-Nrf2-signaling-pathway-Oxidative-stress-induces-nuclear_fig1_349625783
https://www.dovepress.com/the-nrf-2ho-1-signaling-pathway-a-promising-therapeutic-target-for-met-peer-reviewed-fulltext-article-JIR
https://pmc.ncbi.nlm.nih.gov/articles/PMC4967105/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4967105/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9730517/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9730517/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8112681/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8112681/
https://pubmed.ncbi.nlm.nih.gov/27730566/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


12. apps.dtic.mil [apps.dtic.mil]

13. In Vitro and In Vivo Activities of Antimicrobial Peptides Developed Using an Amino Acid-
Based Activity Prediction Method - PMC [pmc.ncbi.nlm.nih.gov]

14. docs.lib.purdue.edu [docs.lib.purdue.edu]

15. fstjournal.com.br [fstjournal.com.br]

16. Identification and Active Evaluation of Antioxidant Peptides from Protein Hydrolysates of
Skipjack Tuna (Katsuwonus pelamis) Head [mdpi.com]

To cite this document: BenchChem. [In-Depth Technical Guide: MS15 Antimicrobial Peptide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10830973#cas-number-for-ms15-compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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